molecular formula C10H13B B1287597 1-(2-Bromoethyl)-2,3-dimethylbenzene CAS No. 40420-20-0

1-(2-Bromoethyl)-2,3-dimethylbenzene

Cat. No. B1287597
CAS RN: 40420-20-0
M. Wt: 213.11 g/mol
InChI Key: STIRWWJCYONDGA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(2-Bromoethyl)-2,3-dimethylbenzene” is likely a derivative of benzene, which is a common aromatic compound. It appears to have a bromoethyl group attached to one carbon and two methyl groups attached to the second and third carbons .


Synthesis Analysis

While specific synthesis methods for “1-(2-Bromoethyl)-2,3-dimethylbenzene” are not available, similar compounds are often synthesized through substitution reactions. For example, bromoethylbenzene can be synthesized by reacting benzene with 2-bromoethanol .


Molecular Structure Analysis

The molecular structure of “1-(2-Bromoethyl)-2,3-dimethylbenzene” would likely consist of a benzene ring with a bromoethyl group (-CH2-CH2-Br) attached to one carbon and two methyl groups (-CH3) attached to the second and third carbons .


Chemical Reactions Analysis

The compound “1-(2-Bromoethyl)-2,3-dimethylbenzene” would likely undergo reactions typical of aromatic compounds. The bromine atom in the bromoethyl group could potentially be a site for nucleophilic substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(2-Bromoethyl)-2,3-dimethylbenzene” would likely be similar to those of other bromoethylbenzene derivatives. These might include a relatively high boiling point and density due to the presence of the bromine atom .

Mechanism of Action

The mechanism of action for “1-(2-Bromoethyl)-2,3-dimethylbenzene” is not clear without context. If it’s used as a reagent in a chemical reaction, its mechanism of action would depend on the specific reaction .

Safety and Hazards

As with any chemical, handling “1-(2-Bromoethyl)-2,3-dimethylbenzene” would require appropriate safety measures. This might include wearing protective clothing and avoiding inhalation or contact with skin or eyes .

Future Directions

The future directions for “1-(2-Bromoethyl)-2,3-dimethylbenzene” would depend on its potential applications. It could be used as a building block in the synthesis of more complex molecules or in the development of new materials .

properties

IUPAC Name

1-(2-bromoethyl)-2,3-dimethylbenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13Br/c1-8-4-3-5-10(6-7-11)9(8)2/h3-5H,6-7H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STIRWWJCYONDGA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=CC=C1)CCBr)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20607030
Record name 1-(2-Bromoethyl)-2,3-dimethylbenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20607030
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

213.11 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-Bromoethyl)-2,3-dimethylbenzene

CAS RN

40420-20-0
Record name 1-(2-Bromoethyl)-2,3-dimethylbenzene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20607030
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.